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Compound of Interest

2-Chloro-4-
Compound Name:
(hydroxymethyl)thiazole

cat. No.: B1358170

CAS Number: 5198-85-6

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)thiazole, a heterocyclic organic compound of interest to researchers,
scientists, and drug development professionals. This document details its chemical and
physical properties, experimental protocols for its synthesis and analysis, and discusses its
potential biological activities based on the known properties of the thiazole scaffold.

Chemical and Physical Properties

2-Chloro-4-(hydroxymethyl)thiazole is a substituted thiazole ring with a chlorine atom at the
2-position and a hydroxymethyl group at the 4-position. Its chemical structure and key
properties are summarized below.

Table 1: Chemical and Physical Properties of 2-Chloro-4-(hydroxymethyl)thiazole
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Property Value Source(s)
CAS Number 5198-85-6 (1102131141
Molecular Formula C4HaCINOS [3]
Molecular Weight 149.60 g/mol [3]
Physical State Solid or liquid [3114]

- ) 302.798 °C at 760 mmHg; 46
Boiling Point [2]
°C at 10 mmHg

Density 1.528 g/cm3 N/A

Solubility Information not available

Store in a cool, well-ventilated
N area. Keep container tightly
Storage Conditions N/A
closed. Recommended

storage at 2-8 °C.

Note: There are discrepancies in the reported boiling point, which may be due to different
experimental conditions or the purity of the substance. The physical state has been reported as
both solid and liquid, suggesting its melting point may be near room temperature.

Experimental Protocols
Synthesis

A common method for the synthesis of thiazole derivatives is the Hantzsch thiazole synthesis.
[5] While a specific detailed protocol for 2-Chloro-4-(hydroxymethyl)thiazole is not readily
available in the reviewed literature, a general synthetic approach can be outlined based on
established methods for similar compounds. One potential route involves the reaction of an a-
chloro glycidic ester with thiourea.

General Synthetic Workflow:
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a-Chloro Glycidic Ester

Thiazole Intermediate

Inhibits

VEGFR-2 Inhibits

Activates

Bcl-2 (Anti-apoptotic)

Inhibits

Bax (Pro-apoptotic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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